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Cat. No.: B1608498 Get Quote

An In-depth Technical Guide to 2,5-Dibromo-3-cyclohexylthiophene for Researchers and

Drug Development Professionals

Introduction
2,5-Dibromo-3-cyclohexylthiophene is a heterocyclic organic compound that has garnered

significant attention in the field of materials science, particularly in the development of organic

electronics. Its structure, featuring a thiophene core functionalized with two bromine atoms and

a bulky cyclohexyl group, makes it an ideal building block for the synthesis of conjugated

polymers. These polymers are the active components in a variety of organic electronic devices,

including organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic

light-emitting diodes (OLEDs). This guide provides a comprehensive overview of the

commercial availability, synthesis, properties, and applications of 2,5-Dibromo-3-
cyclohexylthiophene, tailored for researchers, scientists, and professionals in drug

development who may utilize similar compounds in their work.

I. Commercial Availability and Supplier Analysis
The procurement of high-purity starting materials is a critical first step in any synthetic

chemistry workflow. For 2,5-Dibromo-3-cyclohexylthiophene, several reputable chemical

suppliers offer this compound, often with varying purity levels and in different quantities.
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A number of well-established chemical suppliers list 2,5-Dibromo-3-cyclohexylthiophene in

their catalogs. These include:

Sigma-Aldrich (Merck): A leading global supplier of research chemicals, offering this

compound with specified purity levels suitable for research and development.

TCI (Tokyo Chemical Industry): Known for its extensive portfolio of high-quality organic

reagents, TCI provides 2,5-Dibromo-3-cyclohexylthiophene with detailed analytical data.

Alfa Aesar (Thermo Fisher Scientific): A major supplier of chemicals, metals, and materials

for research and development, offering various pack sizes of this thiophene derivative.

Combi-Blocks: A supplier specializing in combinatorial chemistry building blocks, often

providing a wide array of substituted heterocyclic compounds.

Santa Cruz Biotechnology: A provider of biochemicals and research reagents, which also

includes specialized organic compounds like 2,5-Dibromo-3-cyclohexylthiophene in its

product line.

Comparative Overview of Supplier Specifications
For ease of comparison, the following table summarizes the typical product specifications from

leading suppliers. It is important to note that these details can change, and it is always

recommended to consult the supplier's website for the most current information.

Supplier
Example Product
Number

Purity
Available
Quantities

Sigma-Aldrich 749839 ≥97% 1g, 5g

TCI D4863 >98.0% (GC) 1g, 5g

Alfa Aesar H50738 97% 1g, 5g, 10g

Combi-Blocks QC-7984 >97% 1g, 5g, 25g

Santa Cruz

Biotechnology
sc-281001 ≥98% 1g, 5g
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When selecting a supplier, researchers should consider not only the purity and cost but also

the availability of batch-specific analytical data (e.g., Certificate of Analysis), lead times, and the

supplier's reputation for quality and consistency.

II. Synthesis, Properties, and Quality Control
A thorough understanding of the synthesis and physicochemical properties of 2,5-Dibromo-3-
cyclohexylthiophene is essential for its effective use.

Synthesis Pathway
The most common laboratory-scale synthesis of 2,5-Dibromo-3-cyclohexylthiophene
involves the direct bromination of 3-cyclohexylthiophene. This reaction is typically carried out

using a brominating agent such as N-bromosuccinimide (NBS) in a suitable organic solvent.

The electron-rich nature of the thiophene ring facilitates electrophilic substitution at the 2- and

5-positions, which are the most reactive sites.

3-Cyclohexylthiophene

2,5-Dibromo-3-cyclohexylthiophene

Electrophilic
Bromination

N-Bromosuccinimide (NBS)
(2 eq.)

Solvent
(e.g., DMF, Chloroform)

Click to download full resolution via product page

Caption: Synthetic route to 2,5-Dibromo-3-cyclohexylthiophene.

Key Physicochemical Properties
Molecular Formula: C₁₀H₁₂Br₂S

Molecular Weight: 324.07 g/mol
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Appearance: Typically an off-white to yellow solid or oil.

Solubility: Soluble in many common organic solvents such as tetrahydrofuran (THF),

chloroform, and toluene.

Recommended Quality Control Protocols
To ensure the material's suitability for polymerization, a rigorous quality control process is

necessary.

Step-by-Step QC Workflow:

Visual Inspection: Examine the material for uniform color and consistency.

Purity Assessment by GC-MS:

Prepare a dilute solution of the compound in a suitable volatile solvent (e.g.,

dichloromethane).

Inject the sample into a Gas Chromatograph-Mass Spectrometer (GC-MS).

Analyze the chromatogram to determine the area percentage of the main peak, which

corresponds to the purity. The mass spectrum should confirm the molecular weight of

324.07 g/mol .

Structural Verification by NMR Spectroscopy:

Dissolve a small sample in a deuterated solvent (e.g., CDCl₃).

Acquire ¹H and ¹³C NMR spectra.

The ¹H NMR spectrum should show a characteristic singlet for the proton at the 4-position

of the thiophene ring, along with multiplets for the cyclohexyl protons. The integration of

these signals should be consistent with the structure.

The ¹³C NMR spectrum will provide further confirmation of the carbon framework.
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To cite this document: BenchChem. [Commercial suppliers of 2,5-Dibromo-3-
cyclohexylthiophene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1608498#commercial-suppliers-of-2-5-dibromo-3-
cyclohexylthiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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